Cas no 53498-34-3 (3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS-)
53498-34-3 structure
Product Name:3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS-
CAS No:53498-34-3
MF:C8H12O5
MW:188.177883148193
CID:3290002
PubChem ID:13235304
Update Time:2025-04-21
3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS- Chemical and Physical Properties
Names and Identifiers
-
- 3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS-
- 3,4-Furandiacetic acid, tetrahydro-, cis- (9CI)
- 2-[(3R,4S)-4-(carboxymethyl)oxolan-3-yl]acetic acid
- 53498-34-3
- AKOS040802667
- SCHEMBL22870048
-
- Inchi: 1S/C8H12O5/c9-7(10)1-5-3-13-4-6(5)2-8(11)12/h5-6H,1-4H2,(H,9,10)(H,11,12)/t5-,6+
- InChI Key: MAGWHWDYEJTCRO-OLQVQODUSA-N
- SMILES: O1C[C@@H](CC(O)=O)[C@@H](CC(O)=O)C1
Computed Properties
- Exact Mass: 188.06847348Da
- Monoisotopic Mass: 188.06847348Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 83.8Ų
3,4-FURANDIACETIC ACID, TETRAHYDRO-, CIS- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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